(Z)-methyl 4-((6-((1-ethoxy-1-oxopropan-2-yl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-[6-(1-ethoxy-1-oxopropan-2-yl)oxy-3-oxo-1-benzofuran-2-ylidene]methyl]benzoate
• InChI: InChI=1S/C22H20O7/c1-4-27-21(24)13(2)28-16-9-10-17-18(12-16)29-19(20(17)23)11-14-5-7-15(8-6-14)22(25)26-3/h5-13H,4H2,1-3H3/b19-11-
• InChI Key: YGOZFZNWYQVBBT-ODLFYWEKSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2
• Isomeric SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2
• Molecular Formula: C22H20O7
• Molecular Weight: 396.4 g/mol

Description

(Z)-methyl 4-((6-((1-ethoxy-1-oxopropan-2-yl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C22H20O7 and its molecular weight is 396.395. The purity is usually 95%.
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Scientific Research Applications

Renewable PET Synthesis

The synthesis of biobased terephthalic acid precursors, crucial for renewable PET production, involves Diels–Alder and dehydrative aromatization reactions catalyzed by Lewis acid molecular sieves like Zr-β and Sn-β. These catalysts facilitate the reaction between ethylene and renewable furans, demonstrating the compound's role in sustainable materials synthesis (Pacheco et al., 2015).

Photopolymerization

Alkoxyamine derivatives bearing a chromophore group, similar in structure to the queried compound, have been investigated as photoiniferters. These compounds decompose under UV irradiation to generate radicals, enabling nitroxide-mediated photopolymerization processes, which are significant in polymer science and engineering (Guillaneuf et al., 2010).

Anti-Cancer Research

Derivatives of benzofuran compounds, including those structurally related to the compound , have been synthesized and evaluated for their anti-proliferative properties against cancer cell lines. These studies contribute to the development of new chemotherapeutic agents and enhance our understanding of structure-activity relationships in medicinal chemistry (Soni et al., 2015).

Crystal Engineering

The study of methyl 2-(carbazol-9-yl)benzoate, which has similarities in molecular structure, highlights the role of high-pressure conditions in inducing phase transitions in crystalline materials. This research provides insights into the manipulation of molecular crystals for potential applications in materials science and engineering (Johnstone et al., 2010).